Cas no 1257122-36-3 (1,6-dimethylindole-3-carboxylic acid)

• Product Name: 1,6-dimethylindole-3-carboxylic acid
• CAS No: 1257122-36-3
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 2138831
• PubChem ID: 18385203
• Update Time: 2024-11-06

1,6-dimethylindole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,6-dimethyl-1H-indole-3-carboxylic acid
• 1,6(c)\\dimethyl(c)\\1H(c)\\indole(c)\\3(c)\\carboxylic acid
• 1H-Indole-3-carboxylic acid, 1,6-dimethyl-
• 1,6-Bimethyl-1H-indole-3-carboxylic acid
• 1,6-dimethylindole-3-carboxylic acid
• SCHEMBL10254311
• PS-16260
• MFCD15523440
• 1257122-36-3
• CS-0055883
• DB-354241
• 1,6(c)\\dimethyl(c)\\1H(c)\\indole(c)\\3(c)\\carboxylicacid
• F85956

• Inchi： 1S/C11H11NO2/c1-7-3-4-8-9(11(13)14)6-12(2)10(8)5-7/h3-6H,1-2H3,(H,13,14)
• InChI Key： SVYBKZGDBUOXEV-UHFFFAOYSA-N
• SMILES： OC(C1=CN(C)C2C=C(C)C=CC=21)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2
• XLogP3: 1.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives